N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-mesityloxalamide

• IUPAC Name: N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N'-(2,4,6-trimethylphenyl)oxamide
• InChI: InChI=1S/C20H28N2O4/c1-13-9-14(2)17(15(3)10-13)22-19(24)18(23)21-11-16-12-25-20(26-16)7-5-4-6-8-20/h9-10,16H,4-8,11-12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: UURHKSFFYXTLBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(=O)NCC2COC3(O2)CCCCC3)C
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol

Description

N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-mesityloxalamide, also known as Dioxolane-Amide or DOA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DOA is a synthetic amide that has been synthesized using a unique method, and its mechanism of action and physiological effects have been studied in detail.

Scientific Research Applications

DOA has been studied extensively for its potential applications in various fields of scientific research. One of the most promising applications of DOA is in the field of drug delivery. DOA has been shown to have excellent encapsulation properties, making it an ideal candidate for the development of drug delivery systems. Additionally, DOA has been studied for its potential use as a corrosion inhibitor, and as a catalyst in various chemical reactions.

Mechanism of Action

Target of Action

The primary target of N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-mesityloxalamide is the norepinephrine pump located in sympathetic neurons . This pump plays a crucial role in the uptake and storage of norepinephrine, a neurotransmitter involved in the regulation of various physiological processes.

Mode of Action

This compound interacts with its target by slowly displacing norepinephrine from its storage in nerve endings . This action blocks the release of norepinephrine that is normally produced by nerve stimulation .

Biochemical Pathways

The compound’s interaction with the norepinephrine pump affects the catecholamine pathway . By depleting the neurotransmitter, it reduces arteriolar vasoconstriction, especially the reflex increase in sympathetic tone that occurs with a change in position .

Pharmacokinetics

The compound is rapidly and well absorbed from the gastrointestinal tract . .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve a reduction in neurotransmitter release in response to sympathetic nerve stimulation . This leads to reduced arteriolar vasoconstriction, which can have various physiological effects, such as lowering blood pressure .

Advantages and Limitations for Lab Experiments

One of the main advantages of DOA is its ease of synthesis, which makes it an attractive option for researchers interested in studying its properties and applications. Additionally, DOA has been shown to have excellent encapsulation properties, making it an ideal candidate for the development of drug delivery systems. However, one of the main limitations of DOA is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for research on DOA. One potential direction is the development of DOA-based drug delivery systems for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of DOA and its potential applications in various fields of scientific research. Finally, further studies are needed to determine the toxicity and safety of DOA, which will be important for its potential use in humans.

Synthesis Methods

DOA is synthesized using a unique method that involves the reaction of mesityl oxide with 1,4-dioxaspiro[4.5]decan-2-ylmethylamine. The reaction is carried out in the presence of a catalyst and yields DOA as a white crystalline solid. The synthesis method is relatively simple and efficient, making it an attractive option for researchers interested in studying the properties and applications of DOA.